1-(7-Bromo-1H-indol-3-yl)-2-methylpropan-2-amine

• IUPAC Name: 1-(7-bromo-1H-indol-3-yl)-2-methylpropan-2-amine
• InChI: InChI=1S/C12H15BrN2/c1-12(2,14)6-8-7-15-11-9(8)4-3-5-10(11)13/h3-5,7,15H,6,14H2,1-2H3
• InChI Key: UOBWHARJKPPORZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CNC2=C1C=CC=C2Br)N
• Molecular Formula: C12H15BrN2
• Molecular Weight: 267.16 g/mol

Description

The compound “1-(7-Bromo-1H-indol-3-yl)-2-methylpropan-2-amine” is likely to be a derivative of indole, which is a heterocyclic compound. The indole structure is present in many important molecules in biology, including tryptophan and its derivatives.

Molecular Structure Analysis

The molecular structure of this compound would likely include an indole ring (a fused benzene and pyrrole ring), with a bromine atom at the 7th position and a 2-methylpropan-2-amine group attached at the 1st position.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on the specific conditions and reagents used. Indole compounds can undergo a variety of reactions, including electrophilic substitution and nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the presence and position of polar and nonpolar groups.

Scientific Research Applications

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Biological Studies

Understanding the biological effects of 3-acylindoles can provide insights into cellular processes. Researchers investigate their interactions with enzymes, receptors, and other biomolecules.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For example, if this compound is a drug, its mechanism of action would depend on its specific interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, many brominated compounds are considered hazardous and require careful handling.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if this compound has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.